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Compound of Interest

Compound Name: (S,E)-TCO2-PEG8-NHS ester
Cat. No.: B12385747
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
(S,E)-TCO2-PEG8-NHS ester. Adherence to these procedures is essential for ensuring
laboratory safety and maintaining the integrity of your research.

Immediate Safety Information

(S,E)-TCO2-PEG8-NHS ester is a chemical that requires careful handling due to its potential
health effects. The Safety Data Sheet (SDS) for a similar compound, TCO-PEG8-NHS ester
(CAS No.: 2353409-95-5), indicates the following hazards[1]:

Acute oral toxicity (Category 4): Harmful if swallowed.

Skin corrosion/irritation (Category 2): Causes skin irritation.

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

Emergency First Aid:
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« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

¢ If on Skin: Wash with plenty of soap and water. Remove contaminated clothing and wash it
before reuse. If skin irritation occurs, get medical advice/attention.[1]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling (S,E)-TCO2-PEG8-NHS ester to
minimize exposure.

PPE Category Specifications Rationale

Chemical-resistant gloves ] o
_ o Protects against skin irritation
Hand Protection (e.g., nitrile). Inspect before )
and absorption.
each use.

Safety glasses with side
shields or safety goggles. A
) face shield is recommended Protects against serious eye
Eye and Face Protection ] o
when handling larger irritation from dust or splashes.

quantities or if there is a splash

hazard.
i A lab coat that is fully Protects skin and clothing from
Body Protection o
buttoned. contamination.

Use in a well-ventilated area,

preferably a chemical fume ]
) ) ) Prevents respiratory tract
Respiratory Protection hood. If dust is generated, a o
] irritation.
NIOSH-approved respirator

may be necessary.
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Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling and use of (S,E)-TCO2-PEGS8-
NHS ester in a laboratory setting.

Receiving and Storage

e Upon receipt, inspect the container for any damage.

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents.

» Keep the container tightly closed to prevent moisture contamination, which can hydrolyze the
NHS ester.

Preparation for Use

e Bring the container to room temperature before opening to avoid condensation of moisture
inside the vial.

o Handle the solid powder in a chemical fume hood to minimize inhalation of dust.

» Weigh the required amount of the ester in a clean, dry container.

Dissolution and Reaction

» Dissolve the (S,E)-TCO2-PEG8-NHS ester in an appropriate anhydrous solvent such as
dimethylformamide (DMF) or dimethyl sulfoxide (DMSQO) immediately before use. Do not
prepare stock solutions for long-term storage as NHS esters are susceptible to hydrolysis.[2]

e When reacting with primary amines, maintain the pH of the reaction buffer between 7.2 and
8.5 for optimal conjugation and to minimize hydrolysis.[2]

» Avoid buffers containing primary amines, such as Tris, as they will compete with the target
molecule for reaction with the NHS ester.

Post-Reaction and Purification
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 After the reaction is complete, purify the conjugate using appropriate methods such as

dialysis, size-exclusion chromatography, or precipitation to remove unreacted ester and

byproducts.

Disposal Plan

Proper disposal of (S,E)-TCO2-PEG8-NHS ester and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. All waste should be

considered chemical waste and segregated from regular trash.[3]

Waste Stream

Disposal Procedure

Unused/Expired Solid

Collect in a designated, labeled hazardous
waste container. Do not dispose of in regular

trash.

Concentrated Solutions (in DMSO/DMF)

Collect in a sealed, labeled hazardous waste

container. Never dispose of down the drain.[3]

Dilute Aqueous Solutions

Quench the reactive NHS ester by adjusting the
pH to between 7 and 8.5 and allowing it to stand
for several hours to ensure complete hydrolysis.
[3] Then, collect in a designated aqueous

hazardous waste container.

Contaminated Labware (pipette tips, tubes, etc.)

Collect in a designated solid hazardous waste

container.[3]

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols and to arrange for waste pickup.[3]

Quantitative Data Summary
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Hazard Precautionary
o Category GHS Code
Classification Statement Codes
P264, P270,
Acute toxicity, oral 4 H302 P301+P312, P330,
P501
P264, P280,
Skin
S 2 H315 P302+P352, P321,
corrosion/irritation
P332+P313, P362
, P264, P280,
Serious eye
o 2A H319 P305+P351+P338,
damage/eye irritation
P337+P313
Specific target organ P261, P271,
toxicity, single P304+P340, P312,
3 H335

exposure; Respiratory

tract irritation

P403+P233, P405,
P501

Data sourced from the Safety Data Sheet for TCO-PEG8-NHS ester (HY-141169) from

MedChemExpress.[1]

Experimental Workflow and Safety Diagram
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Safe Handling Workflow for (S,E)-TCO2-PEG8-NHS ester
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Caption: Workflow for the safe handling of (S,E)-TCO2-PEG8-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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